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Cat. No.: B166337 Get Quote

An In-depth Technical Guide to the Physical Properties of Mucic Acid Crystals

Introduction
Mucic acid, also known as galactaric acid, is an aldaric acid derived from the oxidation of

galactose or galactose-containing compounds.[1][2] Its symmetrical structure, despite

possessing chiral centers, renders it a meso compound, leading to unique physical and

chemical characteristics.[1][2] This technical guide provides a comprehensive overview of the

physical properties of mucic acid crystals, targeting researchers, scientists, and professionals

in drug development. The document details crystallographic, mechanical, solubility, and

spectroscopic properties, supported by experimental protocols and graphical representations of

key concepts and workflows.

General Physicochemical Properties
Mucic acid typically presents as a white, odorless crystalline powder with a texture similar to

sugar crystals.[3] Due to the molecular symmetry, it is optically inactive.[1][2][4] It is stable

under standard conditions, which is beneficial for its application in various industrial and

research settings.[2]

Table 1: General Physical Properties of Mucic Acid
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Property Value Source

IUPAC Name
(2S,3R,4S,5R)-2,3,4,5-

Tetrahydroxyhexanedioic acid
[1]

Molecular Formula C₆H₁₀O₈ [1][5]

Molar Mass 210.14 g/mol [2][5][6]

Appearance White crystalline powder [1][2][4]

Melting Point 210–230 °C (decomposes) [1][4][5][6]

Density ~1.790 - 1.87 g/cm³ [2][7]

Optical Activity
Optically inactive (meso

compound)
[1][2][4]

pH (1% Solution) 2.5 - 3.5 [2]

Solubility Profile
Mucic acid's solubility is notably low in cold water and alcohol.[1][2][4] This low solubility,

particularly in comparison to its stereoisomer glucaric acid, is attributed to the efficient crystal

packing enabled by its molecular symmetry.[8] The solubility is pH-dependent and increases

with temperature.[2] It is most soluble at a pH of around 4.7 in the presence of sodium or

ammonium ions.[2]

Table 2: Solubility of Mucic Acid in Various Solvents
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Solvent Solubility Temperature Source

Cold Water
Nearly insoluble; 3.3

mg/mL
14 °C [1][5][8]

Alcohol Insoluble - [1][2][4]

Ether Insoluble - [5]

1 M NaOH Soluble - [9]

DMSO
5.5 mg/mL (Sonication

recommended)
- [10]

DMF Insoluble - [9]

PBS (pH 7.2) Slightly soluble - [9]

Crystallographic and Mechanical Properties
The crystal structure of mucic acid is characterized by an extensive and compact network of

intermolecular hydrogen bonds, which is responsible for its unusually high density and

exceptional mechanical stiffness for an organic crystal.[7][11][12]

Crystal Structure
Single crystal X-ray diffraction analysis at room temperature (296 K) revealed that mucic acid
crystals are triclinic with the space group P-1.[7] The molecules are linked by strong hydrogen

bonds, forming tightly packed chains.[7][11]

Table 3: Crystallographic Data for Mucic Acid at 296 K
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Parameter Value Source

Crystal System Triclinic [7]

Space Group P-1 [7]

a 4.9176(2) Å [7]

b 5.8208(2) Å [7]

c 6.8535(2) Å [7]

α 92.264(1)° [7]

β 94.208(1)° [7]

γ 93.549(1)° [7]

Mechanical Properties
Nanoindentation studies have shown that mucic acid crystals are "ultrastiff," exhibiting some

of the highest Young's modulus and hardness values reported for organic crystals.[7][12][13]

These properties exceed those of other notably stiff organic crystals like α-glycine and tartaric

acid.[7][12] The mechanical properties are anisotropic, varying with the crystal face being

measured.[7]

Table 4: Mechanical Properties of Mucic Acid Crystal Faces

Crystal Face
Young's Modulus
(E)

Hardness (H) Source

(100)/(1̄00) 50.25 ± 1.55 GPa 2.81 ± 0.15 GPa [7][13]

(001)/(001̄) 29.25 ± 0.43 GPa 1.74 ± 0.06 GPa [7][14]

(010)/(01̄0) 31.3 ± 0.9 GPa 1.85 ± 0.07 GPa [7]

Spectroscopic Data
Spectroscopic methods are crucial for the identification and characterization of mucic acid.
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Infrared (IR) Spectroscopy
The IR spectrum of mucic acid shows characteristic absorptions for O-H and C=O functional

groups. Data is available from the Coblentz Society and NIST databases.[15][16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure of mucic acid.

Spectra are typically recorded in deuterated dimethyl sulfoxide (DMSO) due to solubility

limitations in other common NMR solvents.[18]

Table 5: NMR Spectroscopic Data for Mucic Acid in DMSO

Nucleus Chemical Shift (δ) in ppm Source

¹H NMR
12.37 (s, 2H, -COOH), 4.56 (s,

4H), 4.24 (s, 2H), 3.78 (s, 2H)
[18]

¹³C NMR 175.83, 71.79, 70.25 [18]

Experimental Protocols & Workflows
Synthesis and Purification (Mucic Acid Test)
Mucic acid is commonly synthesized by the nitric acid oxidation of galactose or galactose-

containing compounds like lactose.[1][4] This reaction serves as a specific qualitative test for

galactose.[19][20]

Protocol:

Dissolve the carbohydrate sample (e.g., 5g lactose monohydrate) in concentrated nitric

acid (e.g., 40mL of 35% HNO₃).[18][19]

Heat the solution (e.g., to 80°C) and stir for an extended period (e.g., 24 hours) or until the

volume is significantly reduced.[18][19] Brown fumes of nitrogen dioxide will be observed.

[19]

Cool the reaction mixture and allow it to stand, often overnight.[19][20]
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The resulting white, insoluble crystals of mucic acid are collected by filtration.[18][19]

The precipitate is washed with cold water and ethyl acetate and then dried to yield the

pure product.[18]

A flowchart of the synthesis of mucic acid via nitric acid oxidation.

Single Crystal Growth and X-ray Diffraction
Crystal Growth: Good-quality, colorless, block-shaped single crystals are obtained by the

slow evaporation of an aqueous solution of mucic acid at room temperature.[11]

X-ray Diffraction (XRD): The crystal structure is determined using single-crystal X-ray

diffraction. Data is collected at a controlled temperature (e.g., 296 K) to determine the unit

cell dimensions, space group, and atomic coordinates.[7]

Mechanical Property Analysis
Nanoindentation: The Young's modulus and hardness of the crystals are measured using

nanoindentation.[7][14] This technique involves pressing a sharp indenter tip onto a specific

crystal face and measuring the applied load versus the penetration depth.[14][21] The

resulting load-depth curves are analyzed to calculate the mechanical properties.[21]

Workflow for the physical characterization of mucic acid crystals.

Structure-Property Relationships
The distinct physical properties of mucic acid are a direct consequence of its molecular

structure.

Optical Inactivity: The Meso Compound
Mucic acid has four chiral carbon atoms. However, the molecule possesses a center of

symmetry, meaning it is superimposable on its mirror image.[1] This internal symmetry cancels

out any potential optical rotation, making it an optically inactive meso compound.[1][2][4]

Relationship between mucic acid's structure and its optical activity.

Applications in Research and Drug Development
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The unique properties of mucic acid make it a valuable compound in various fields.

Chemical Synthesis: It serves as a precursor for valuable chemicals like adipic acid (a nylon

precursor) and pyrones.[1][7][22]

Drug Development: Mucic acid and its derivatives have been explored for their biological

activities and as intermediates in the total synthesis of complex natural products like Taxol.[1]

[22][23]

Material Science: Its exceptionally stiff crystals are of interest for developing mechanically

robust, lightweight organic materials.[7][13]

Cosmetics and Food Industry: It can be used to replace tartaric acid in some applications

and its derivatives are being explored for cosmetic formulations.[4][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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